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Compound of Interest

Compound Name: 3-Ethoxypropylamine

Cat. No.: B153944

Introduction

3-Ethoxypropylamine (EOPA), a primary amine with the chemical formula C2HsO(CHz)3NHz,
presents several potential applications within the petrochemical industry. Its molecular
structure, featuring both a hydrophilic amine group and a moderately hydrophobic ethoxypropyl
group, imparts surfactant-like properties, making it a candidate for roles such as corrosion
inhibition and demulsification. Furthermore, its reactive primary amine group allows it to serve
as a versatile intermediate in the synthesis of more complex molecules used in various
downstream applications. This document provides detailed application notes and experimental
protocols for evaluating the efficacy of 3-Ethoxypropylamine in these key areas.

Application as a Corrosion Inhibitor

Amines and their derivatives are widely utilized as corrosion inhibitors in the oil and gas
industry. They function by adsorbing onto metal surfaces, forming a protective film that isolates
the metal from corrosive agents present in the process streams, such as water, hydrogen
sulfide (H2S), and carbon dioxide (CO3z). The lone pair of electrons on the nitrogen atom of the
amine group facilitates strong adsorption onto the metal surface.

Application Notes:
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3-Ethoxypropylamine can be employed as a corrosion inhibitor in various stages of petroleum
processing, including refining and transportation. It is particularly relevant in environments
where both acidic gases and water are present. The effectiveness of EOPA as a corrosion
inhibitor is dependent on several factors, including its concentration, the temperature and
pressure of the system, the composition of the hydrocarbon stream, and the metallurgy of the
equipment.

Experimental Protocol: Evaluation of Corrosion Inhibition Efficiency

This protocol outlines the weight loss method, a common technique for assessing the
performance of a corrosion inhibitor.

Objective: To determine the corrosion inhibition efficiency of 3-Ethoxypropylamine on carbon
steel in a simulated corrosive petrochemical environment.

Materials and Equipment:

o Carbon steel coupons (e.g., API 5L X60) of known dimensions and weight

o Corrosive brine solution (e.g., 3.5% NacCl solution)

» 3-Ethoxypropylamine (inhibitor)

e Cylinder of CO2 or Hz2S gas

o Glass reaction vessel with gas inlet and outlet

o Water bath or thermostat for temperature control

e Analytical balance

o Desiccator

» Polishing paper (various grits)

o Acetone and distilled water for cleaning

Procedure:
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e Coupon Preparation:

o Mechanically polish the carbon steel coupons with progressively finer grits of polishing
paper.

o Degrease the coupons by rinsing with acetone.
o Rinse with distilled water and dry thoroughly.

o Weigh the coupons accurately using an analytical balance and record the initial weight
(W_initial).

o Store the prepared coupons in a desiccator until use.
e Corrosion Test:
o Prepare the corrosive brine solution and place it in the glass reaction vessel.

o Saturate the brine with CO:2 or H2S by bubbling the gas through the solution for at least
one hour to simulate sour conditions.

o Add the desired concentration of 3-Ethoxypropylamine to the test solutions (e.g., 50,
100, 150, 200 ppm). A blank solution without the inhibitor should also be prepared.

o Immerse the pre-weighed carbon steel coupons in the test solutions. Ensure the coupons
are fully submerged.

o Maintain the desired temperature using a water bath (e.g., 50°C).

o Continue to bubble the corrosive gas through the solution for the duration of the test (e.qg.,
24 hours).

o Post-Test Analysis:
o After the immersion period, carefully remove the coupons from the solutions.

o Gently clean the coupons to remove any corrosion products, typically using a soft brush
and a suitable cleaning solution (e.g., inhibited hydrochloric acid).
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o Rinse the coupons with distilled water and acetone, then dry them.
o Weigh the cleaned and dried coupons to obtain the final weight (W_final).
Data Presentation:

Table 1: Corrosion Rate and Inhibition Efficiency of 3-Ethoxypropylamine

Inhibitor . . . . Inhibition
_Initial Final Weight Corrosion o
Concentrati . ] Efficiency
Weight (g) Weight (g) Loss (g) Rate (mpy)

on (ppm) (%)

0 (Blank) Data Data Data Data N/A

50 Data Data Data Data Data

100 Data Data Data Data Data

150 Data Data Data Data Data

200 Data Data Data Data Data

Calculations:

o Corrosion Rate (CR) in mils per year (mpy) can be calculated using the formula: CR = (K x
AW) [ (A x T x D) Where:

o

K = constant (3.45 x 10° for mpy)

[¢]

AW = Weight loss in grams

[¢]

A = Surface area of the coupon in cm?2

o T = Immersion time in hours

o

D = Density of the metal in g/cm3 (e.g., ~7.87 g/cm? for carbon steel)

e Inhibition Efficiency (IE) in percent can be calculated as: IE (%) = [(CR_blank - CR_inhibitor)
/ CR_blank] x 100 Where:
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o CR_blank = Corrosion rate in the absence of the inhibitor

o CR_inhibitor = Corrosion rate in the presence of the inhibitor

Experimental Workflow for Corrosion Inhibition Evaluation
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Caption: Workflow for evaluating the corrosion inhibition performance of 3-
Ethoxypropylamine.

Application as a Demulsifier

Crude oil is often produced with significant amounts of water, forming stable water-in-oil
emulsions. These emulsions need to be broken to separate the water from the oil before
transportation and refining. Demulsifiers are specialty chemicals that act at the oil-water
interface to destabilize the emulsion. The amphiphilic nature of 3-Ethoxypropylamine
suggests its potential to function as a demulsifier.

Application Notes:

3-Ethoxypropylamine can be evaluated for its ability to break water-in-oil emulsions. Its
performance will be influenced by the characteristics of the crude oil (e.g., asphaltene and resin
content), water salinity, temperature, and the concentration of the demulsifier. It may be used
alone or as a component in a more complex demulsifier formulation.

Experimental Protocol: Bottle Test for Demulsification Efficiency

Objective: To assess the effectiveness of 3-Ethoxypropylamine in separating water from a
crude oil emulsion.

Materials and Equipment:

e Crude oil emulsion (synthetic or field sample)

o 3-Ethoxypropylamine (demulsifier)

o Graduated prescription bottles (e.g., 100 mL)

» Water bath

e Syringes or pipettes for accurate dosing

» Solvent for dissolving the demulsifier (e.g., xylene or toluene)

Procedure:
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o Preparation of Demulsifier Stock Solution:

o Prepare a stock solution of 3-Ethoxypropylamine in a suitable solvent to facilitate
accurate dosing. For example, a 1% (v/v) solution.

o Bottle Test:
o Fill each graduated bottle with 100 mL of the crude oil emulsion.

o Add varying concentrations of the 3-Ethoxypropylamine stock solution to the bottles to
achieve the desired final concentrations (e.g., 10, 20, 50, 100 ppm). Include a blank bottle
with no demulsifier.

o Securely cap the bottles and shake them vigorously for a set period (e.g., 100 shakes in 1
minute) to ensure thorough mixing of the demulsifier with the emulsion.

o Place the bottles in a water bath set to a specific temperature (e.g., 60°C).
» Data Collection:

o Record the volume of separated water at the bottom of each bottle at regular time intervals
(e.g., 5, 10, 20, 30, 60, 120 minutes).

o Observe the quality of the separated water (clarity) and the interface between the oil and

water (sharpness).
Data Presentation:

Table 2: Demulsification Performance of 3-Ethoxypropylamine
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Demulsifier Volume of .
Concentration Time (min) Separated Water Wa_te_r Separation
Efficiency (%)
(ppm) (mL)
0 (Blank) 120 Data Data
10 5 Data Data
10 Data Data
Data Data
120 Data Data
20 5 Data Data
Data Data
120 Data Data
50 5 Data Data
Data Data
120 Data Data
100 5 Data Data
Data Data
120 Data Data
Calculation:

o Water Separation Efficiency (%) = (Volume of separated water / Initial volume of water in the
emulsion) x 100

Logical Flow for Demulsifier Evaluation
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Caption: Logical flow for evaluating the demulsification efficiency of 3-Ethoxypropylamine.

Application as a Synthesis Intermediate
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The primary amine functionality of 3-Ethoxypropylamine makes it a valuable building block for
the synthesis of more complex molecules used in the petrochemical industry. For instance, it
can be a precursor to more sophisticated corrosion inhibitors, demulsifiers, or other
performance additives. A patent suggests its use as an intermediate in the synthesis of dyes
and as a novel corrosion inhibitor and ionized emulsifier.[1]

Application Notes:

3-Ethoxypropylamine can be reacted with various other chemical species to produce
derivatives with enhanced properties. For example, reaction with fatty acids can produce
amides with improved film-forming properties for corrosion inhibition. Ethoxylation or
propoxylation can be used to modify its solubility and surface activity for demulsification
applications.

Experimental Protocol: Synthesis of an Amide-Based Corrosion Inhibitor

Objective: To synthesize an N-(3-ethoxypropyl) oleamide from 3-Ethoxypropylamine and oleic
acid.

Materials and Equipment:

e 3-Ethoxypropylamine

e Oleic acid

» Toluene (or another suitable solvent for azeotropic water removal)
o Dean-Stark apparatus

e Round-bottom flask

o Heating mantle with magnetic stirrer

e Condenser

e Thermometer

e Rotary evaporator
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Procedure:
e Reaction Setup:

o Set up the reaction apparatus consisting of a round-bottom flask, Dean-Stark trap,
condenser, and heating mantle with a stirrer.

o Charge the round-bottom flask with equimolar amounts of 3-Ethoxypropylamine and
oleic acid.

o Add toluene to the flask to facilitate the azeotropic removal of water formed during the
reaction.

e Reaction:
o Heat the reaction mixture to reflux with vigorous stirring.
o Collect the water that separates in the Dean-Stark trap.

o Monitor the progress of the reaction by measuring the amount of water collected. The
reaction is complete when no more water is evolved.

 Purification:
o Once the reaction is complete, allow the mixture to cool to room temperature.
o Remove the toluene using a rotary evaporator.

o The resulting product, N-(3-ethoxypropyl) oleamide, can be further purified if necessary,
for example, by column chromatography.

Reaction Pathway
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Caption: Synthesis pathway for an amide-based corrosion inhibitor from 3-

Ethoxypropylamine.

Disclaimer: The provided protocols are intended as a general guide. Specific experimental
conditions may need to be optimized based on the exact nature of the petrochemical system
being studied. Appropriate safety precautions should always be taken when handling
chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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